Tributyl(methyl)phosphanium;tetrafluoroborate

• Molecular Formula: C13H30BF4P
• Molecular Weight: 304.16 g/mol
• IUPAC Name: tributyl(methyl)phosphanium;tetrafluoroborate
• InChI: InChI=1S/C13H30P.BF4/c1-5-8-11-14(4,12-9-6-2)13-10-7-3;2-1(3,4)5/h5-13H2,1-4H3;/q+1;-1
• InChI Key: FDBVBTJKSUCFHB-UHFFFAOYSA-N
• SMILES: [B-](F)(F)(F)F.CCCC[P+](C)(CCCC)CCCC

Description

Tributyl(methyl)phosphanium;tetrafluoroborate is a useful research compound. Its molecular formula is C13H30BF4P and its molecular weight is 304.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In 10.0 g of water was dissolved 10.0 g of tri-n-butylmethylphosphonium carbonate and 7.9 g of an aqueous solution of 42% HBF4 was gradually added to the solution, whereby carbon dioxide simultaneously generated vigorously. For more completely removing carbon dioxide from the system, degassing was performed for 2 hours at 40° C. and 20 mmHg and after confirming carbon dioxide being less than 20 ppm, water was distilled off. The residue formed was recrystallized from a mixture of water and methanol to provide 10.1 g (92.4% of the theoretical yield, yield of 58.8% to tri-n-butylphosphine) of tri-n-butylmethylphosphonium tetrafluoroborate.